1-((3alpha-Ethyl-9-(ethylthio)-2,3,3alpha,4,5,6-hexahydro-1H-phenalen-2-yl)methyl)-1H-imidazole

Catalog No.
S567884
CAS No.
148714-92-5
M.F
C21H29ClN2S
M. Wt
377.0 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-((3alpha-Ethyl-9-(ethylthio)-2,3,3alpha,4,5,6-he...

CAS Number

148714-92-5

Product Name

1-((3alpha-Ethyl-9-(ethylthio)-2,3,3alpha,4,5,6-hexahydro-1H-phenalen-2-yl)methyl)-1H-imidazole

IUPAC Name

1-[[(2S,3aR)-3a-ethyl-9-ethylsulfanyl-1,2,3,4,5,6-hexahydrophenalen-2-yl]methyl]imidazole;hydrochloride

Molecular Formula

C21H29ClN2S

Molecular Weight

377.0 g/mol

InChI

InChI=1S/C21H28N2S.ClH/c1-3-21-9-5-6-17-7-8-19(24-4-2)18(20(17)21)12-16(13-21)14-23-11-10-22-15-23;/h7-8,10-11,15-16H,3-6,9,12-14H2,1-2H3;1H/t16-,21-;/m1./s1

InChI Key

CQCWQGXXUFLLAL-KTWHHOSASA-N

SMILES

CCC12CCCC3=C1C(=C(C=C3)SCC)CC(C2)CN4C=CN=C4.Cl

Synonyms

1-((3alpha-ethyl-9-(ethylthio)-2,3,3alpha,4,5,6-hexahydro-1H-phenalen-2-yl)methyl)-1H-imidazole, Org 33201, Org-33201

Canonical SMILES

CCC12CCCC3=C1C(=C(C=C3)SCC)CC(C2)CN4C=CN=C4.Cl

Isomeric SMILES

CC[C@]12CCCC3=C1C(=C(C=C3)SCC)C[C@H](C2)CN4C=CN=C4.Cl

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

376.1739978 g/mol

Monoisotopic Mass

376.1739978 g/mol

Heavy Atom Count

25

Dates

Modify: 2023-07-20

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